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Compound of Interest

Benzyl 3-formylpiperidine-1-
Compound Name:
carboxylate

Cat. No.: B112244

An In-Depth Technical Guide to the Commercial Availability and Sourcing of Benzyl 3-
formylpiperidine-1-carboxylate

Abstract

This technical guide provides a comprehensive overview of Benzyl 3-formylpiperidine-1-
carboxylate, a key heterocyclic building block for researchers, medicinal chemists, and drug
development professionals. The document details the compound's chemical identity, its
significance in synthetic chemistry, and a practical analysis of its commercial availability. We
present a curated list of suppliers, typical product specifications, and a procedural workflow for
procurement and quality validation. This guide is intended to serve as a practical resource for
sourcing this versatile intermediate, ensuring the integrity and reproducibility of downstream
applications.

Introduction: The Strategic Value of the Piperidine
Scaffold

The piperidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous
approved drugs and clinical candidates.[1][2] Its three-dimensional structure and ability to
engage in crucial interactions with biological targets make it a valuable component in drug
design.[1] Benzyl 3-formylpiperidine-1-carboxylate, specifically, is a highly versatile synthetic
intermediate. The presence of a reactive aldehyde group at the 3-position, combined with the
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N-Cbz (carboxybenzyl) protecting group, allows for a wide array of subsequent chemical
transformations. This makes it an essential starting material for creating libraries of novel
piperidine derivatives, particularly in the development of therapeutics for neurological disorders.
[3] Understanding the commercial landscape for this building block is the first critical step in any
research program that relies upon it.

Chemical Identity and Properties

Benzyl 3-formylpiperidine-1-carboxylate is a chiral molecule, and it is commercially available
in both its racemic form and as a specific enantiomer, most commonly the (S)-enantiomer. It is
crucial for researchers to select the correct form for their specific stereochemical requirements.

Property Value | Description Reference(s)

benzyl 3-formylpiperidine-1-
IUPAC Name [4]
carboxylate

1-N-Z-3-Formylpiperidine, 1-Z-
Synonyms Piperidine-3-aldehyde, N-Cbz- [3]
3-formylpiperidine

Molecular Formula C14H17NO3 [3B1141[5]

Molecular Weight 247.29 g/mol [31[41[5]

Appearance Low melting solid [3]

Storage Conditions Store at 0-8°C [3]
201478-72-0

CAS Numbers (Racemic/Unspecified) [31[4]1[5][6]

405063-39-0 ((S)-enantiomer)

The Cbz protecting group provides stability and modulates solubility, while the aldehyde
functionality serves as a handle for reactions such as reductive amination, Wittig reactions, and
oxidations to the corresponding carboxylic acid, thereby enabling the synthesis of diverse
molecular architectures.
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Commercial Availability and Representative
Suppliers

This compound is readily available from a range of chemical suppliers that specialize in
building blocks for research and development. Availability typically spans from milligram to
gram scale, with options for bulk or custom synthesis upon request. Below is a comparative
table of representative suppliers.

Available Pack

Supplier Product Name CAS No. Purity .
Sizes
3-Formyl- .
L Not specified
piperidine-1- S
Chem-Impex ] ] 201478-72-0 > 95% (HPLC) online; inquiry
carboxylic acid ]
required
benzyl ester
(S)-BENZYL 3-
_ FORMYLPIPERI 100MG, 250MG,
ChemUniverse 405063-39-0 95%
DINE-1- 1G
CARBOXYLATE
3-Formyl-
US Biological iperidine-1- 500mgq, 1g, 29,
) ) 9 PP ) ) 201478-72-0 Highly Purified 929 =9
Life Sciences carboxylic acid 59

benzyl ester

Note: Pricing and lead times are subject to change. It is recommended to contact suppliers
directly for current quotations.

Key Applications in Drug Discovery and Synthesis

The primary utility of Benzyl 3-formylpiperidine-1-carboxylate lies in its role as a versatile
intermediate.[3]

» Synthesis of Piperidine Derivatives: It is a foundational component for building more complex
molecules. The aldehyde can be readily converted into amines, alcohols, and other
functional groups, facilitating the exploration of structure-activity relationships (SAR).
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» Neurological Drug Candidates: The piperidine scaffold is a common feature in molecules
targeting the central nervous system (CNS). This building block is used in the synthesis of
novel compounds for indications such as Alzheimer's disease and other neurological
disorders.[3][7][8]

o Chiral Synthesis: The availability of the enantiomerically pure (S)-form is particularly
valuable.[5] The use of a single enantiomer is critical in modern drug development to
enhance selectivity for biological targets, improve pharmacokinetic properties, and reduce
potential off-target effects or toxicity.[2]

From a synthetic chemistry perspective, the aldehyde is often generated via the controlled
reduction of a more stable precursor, such as a carboxylic acid or ester derivative.[9][10] This
highlights the compound's position as a pivotal, yet delicate, intermediate that requires careful
handling and storage.

Recommended Workflow for Procurement and
Quality Assessment

Sourcing a chemical intermediate is not merely a transactional step; it is the foundation of
reliable and reproducible research. A robust procurement and validation process is essential.
The following workflow is recommended to ensure the quality and identity of the procured
material.
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Procurement Phase

( 1. Identify Potential Suppliers j
( )

e.g., Chem-Impex, ChemUniverse

2. Request Quotations,
Certificates of Analysis (CoA),
& Lead Times

3. Evaluate Supplier Data
(Purity, Specifications, Cost)

(4. Place Purchase OrdeD

In-House Validation Phase

5. Receive & Log Compound
(Verify CAS, Lot No.)

6. Perform Incoming QC Checks
(e.g0., *H NMR, LC-MS)
Compare to Supplier CoA

7. Release for Experimental Use 8. Quarantine/Reject if Fails QC

Click to download full resolution via product page

Figure 1: Recommended workflow for sourcing and validating chemical intermediates.
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Causality Behind the Workflow:

o Step 3 (Evaluation): Do not select a supplier based on price alone. A detailed Certificate of
Analysis provides initial evidence of quality. The trustworthiness of the supplier is paramount.

e Step 6 (Incoming QC): This is a self-validating step and is critical for scientific integrity. While
a supplier's CoAis a useful guide, independent verification via techniques like Nuclear
Magnetic Resonance (*H NMR) confirms the structure, and Liquid Chromatography-Mass
Spectrometry (LC-MS) confirms purity and mass. This internal check protects against lot-to-
lot variability or degradation during shipping and ensures that the material entering your
experimental workflow is precisely what you expect it to be.

Conclusion

Benzyl 3-formylpiperidine-1-carboxylate is a commercially accessible and highly valuable
building block for drug discovery and synthetic chemistry. With several reputable suppliers
offering various grades and stereoisomers, researchers have a solid foundation for their
synthetic campaigns. The key to successful utilization of this intermediate lies not only in
identifying a source but also in implementing a rigorous in-house validation protocol. By
following a structured procurement and quality control workflow, scientists can ensure the
integrity of their starting materials, leading to more reliable, reproducible, and ultimately
successful research outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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